Cas no 161402-83-1 (Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-)

• Product name: Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-
• CAS No: 161402-83-1
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 109746
• PubChem ID: 15275357

Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-
• Ethanone, 1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)- (9CI)
• 161402-83-1
• 1-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanone
• 1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)ethanone
• Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-(9ci)
• SCHEMBL3458525

• Inchi： InChI=1S/C7H8N2OS/c1-5(10)6-4-9-2-3-11-7(9)8-6/h4H,2-3H2,1H3
• InChI Key： FWVPAEXGJNZJGF-UHFFFAOYSA-N
• SMILES： S1CCN2C=C(C(=O)C)N=C12

Computed Properties

• Exact Mass: 168.03584
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 34.89